Methanone, bis[4-(4-nitrophenoxy)phenyl]-

• CAS: 114656-41-6

Core Science & Biosynthesis

Navigating the Uncharted Territory of Methanone, bis[4-(4-nitrophenoxy)phenyl]-: A Technical Safety Guide

For Researchers, Scientists, and Drug Development Professionals

Preamble: A Note on Scientific Diligence

The compound methanone, bis[4-(4-nitrophenoxy)phenyl]-, presents a unique challenge in the realm of chemical safety. As of the compilation of this guide, a comprehensive and officially registered Safety Data Sheet (SDS) for this specific molecule remains elusive. This document, therefore, represents a synthesis of expert knowledge, data extrapolated from structurally analogous compounds, and established safety principles for aromatic nitro- and ketone-containing molecules. It is imperative that researchers treat this guide not as a definitive SDS, but as a foundational safety framework to be supplemented by rigorous in-house risk assessments and the utmost caution in handling.

Section 1: Chemical Identity and Inferred Properties

Methanone, bis[4-(4-nitrophenoxy)phenyl]- is an aromatic ketone and a nitro compound. Its structure suggests a complex interplay of functional groups that dictate its reactivity and potential hazards.

Property	Inferred Value/Information	Source/Rationale
Molecular Formula	C25H16N2O7	Calculated
Molecular Weight	468.41 g/mol	Calculated
Appearance	Likely a solid at room temperature	Based on similar aromatic ketones and nitro compounds.
Solubility	Expected to be poorly soluble in water; likely soluble in organic solvents like DMSO and DMF.	Inferred from related methanone structures.
Stability	Potentially sensitive to light and heat. Aromatic nitro compounds can be thermally unstable.	General knowledge of nitroaromatic compounds.

A structurally similar compound, Bis[4-[(4-nitrophenyl)methoxy]phenyl]methanone, is listed in PubChem with a molecular weight of 484.5 g/mol , reinforcing the expectation of a solid-state nature for the target compound.[1]

Section 2: Hazard Identification and GHS Classification (Inferred)

Due to the absence of specific experimental data for methanone, bis[4-(4-nitrophenoxy)phenyl]-, the following GHS classification is inferred based on the known hazards of its constituent functional groups (aromatic ketone, nitroaromatic) and data from related compounds like (4-nitrophenyl)phenyl-methanone.

Pictograms:

Signal Word: Warning

Inferred Hazard Statements:

• H315: Causes skin irritation. (Based on (4-nitrophenyl)phenyl-methanone)[2]

• H319: Causes serious eye irritation. (Based on (4-nitrophenyl)phenyl-methanone)[2]

• H335: May cause respiratory irritation. (Based on (4-nitrophenyl)phenyl-methanone)[2]

• H351: Suspected of causing cancer. (Aromatic nitro compounds are often treated with caution regarding carcinogenicity)

• H411: Toxic to aquatic life with long lasting effects. (Common for aromatic nitro compounds)

Inferred Precautionary Statements:

• P201: Obtain special instructions before use.

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray. [3]

• P273: Avoid release to the environment.

• P280: Wear protective gloves/protective clothing/eye protection/face protection. [4]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. [4]

• P308+P313: IF exposed or concerned: Get medical advice/attention.

Section 3: Causality of Experimental Choices in Safe Handling

The protocols outlined below are designed with a deep understanding of the potential reactivity and toxicity of aromatic nitro ketones. The core principle is the prevention of exposure through a multi-layered defense strategy.

Engineering Controls: The First Line of Defense

The primary experimental choice is to handle this compound within a certified chemical fume hood. This is not merely a suggestion but a critical safety requirement. The rationale is twofold:

• Containment of Particulates: As a presumed solid, any manipulation (weighing, transferring) can generate airborne dust. A fume hood provides a controlled airflow to capture these particles at the source, preventing inhalation.

• Vapor Control: Although likely having a low vapor pressure, heating or reactions may generate vapors. The fume hood ensures these are exhausted away from the operator.

An eyewash station and safety shower must be in immediate proximity. This is a self-validating system; in the event of an exposure, immediate access to decontamination is non-negotiable.

Personal Protective Equipment (PPE): The Essential Barrier

The selection of PPE is based on a risk assessment of potential exposure routes: inhalation, dermal contact, and eye contact.

• Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be worn over the goggles during procedures with a higher risk of splashing.[5]

• Skin Protection: Wear a flame-retardant lab coat with tight-fitting cuffs. Use nitrile gloves, and consider double-gloving for extended operations. Regularly inspect gloves for any signs of degradation or contamination.[1]

• Respiratory Protection: For routine handling in a fume hood, respiratory protection may not be necessary. However, if there is a risk of generating significant dust or aerosols, a NIOSH-approved N95 respirator or higher should be used.[5][6]

Section 4: Emergency Protocols: A Self-Validating System

In the event of an emergency, a clear and practiced response is crucial.

First-Aid Measures

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[7]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

• Specific Hazards: Aromatic nitro compounds can be explosive under certain conditions, especially when heated.[8] Fire may produce irritating, corrosive, and/or toxic gases.

• Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.[9]

Accidental Release Measures

• Evacuate: Immediately evacuate the area of the spill.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Personal Protection: Wear the appropriate PPE as described in Section 3.2.

• Containment: Cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do not use combustible materials like sawdust.

• Collection: Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.

• Decontamination: Clean the spill area with a suitable solvent (e.g., acetone, ethanol), followed by soap and water.

• Disposal: Dispose of all contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

Section 5: Toxicological and Ecological Insights (Inferred)

While no specific toxicological or ecological data for methanone, bis[4-(4-nitrophenoxy)phenyl]- exists, the following can be inferred from related compounds:

• Toxicology: Aromatic nitro compounds are known to have potential systemic effects, including methemoglobinemia. They are often treated as potential mutagens and carcinogens. The ketone functionality is less of a toxicological driver compared to the nitro groups.

• Ecotoxicity: Aromatic nitro compounds are often toxic to aquatic life and may persist in the environment.[10] Therefore, release into waterways or the environment must be strictly avoided.

Section 6: Conclusion and the Path Forward

The safe handling of methanone, bis[4-(4-nitrophenoxy)phenyl]- demands a conservative and proactive approach. The lack of a formal SDS necessitates that researchers operate under the assumption of significant hazard. The principles of exposure prevention through robust engineering controls, diligent use of personal protective equipment, and well-rehearsed emergency procedures are paramount. It is the responsibility of every scientist and institution to build upon this foundational guide with their own rigorous risk assessments and to contribute to the collective knowledge base should new safety data become available.

References

• PubChem. (n.d.). Bis[4-[(4-nitrophenyl)methoxy]phenyl]methanone. Retrieved from [Link]

• DC Fine Chemicals. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals. Retrieved from [Link]

• ChemReg.net. (2006, July 24). GHS Classification. Retrieved from [Link]

• American Society of Health-System Pharmacists. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). [(E)-Diazenediyl]bis[(4-nitrophenyl)methanone] Env. Fate/Transport. Retrieved from [Link]

• PubChem. (n.d.). Methanone, (4-nitrophenyl)phenyl-. Retrieved from [Link]

• CPAchem. (2023, March 17). Safety data sheet. Retrieved from [Link]

• PubChem. (n.d.). m-Nitroacetophenone. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Methanone, [4-(4-piperidinyloxy)phenyl]-1-pyrrolidinyl- Env. Fate/Transport. Retrieved from [Link]

• United Nations Economic Commission for Europe. (n.d.). Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Retrieved from [Link]

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• 10. chemreg.net [chemreg.net]

Technical Deep Dive: Nitro-Terminated Benzophenone Derivatives

Executive Summary

Nitro-terminated benzophenone derivatives represent a specialized class of diaryl ketones where the electron-withdrawing nitro (

) group functionalizes the aromatic scaffold. These compounds serve as critical intermediates in two distinct high-value sectors: medicinal chemistry , where they act as bioreductive prodrugs and HIV reverse transcriptase inhibitors, and materials science , where their non-centrosymmetric electronic distribution is exploited for nonlinear optical (NLO) applications and photoinitiators.[1]

This technical guide provides a rigorous analysis of their synthesis, physicochemical properties, and applications, moving beyond generic descriptions to offer actionable protocols and mechanistic insights.[1]

Chemical Architecture & Electronic Theory

The benzophenone core consists of two phenyl rings bridged by a carbonyl group. The introduction of nitro groups alters the molecule's electronic landscape significantly:

• Electronic Withdrawal: The nitro group is a strong electron-withdrawing group (EWG) via both induction (

  ) and resonance ( ).

• Photochemical Triplet State: Benzophenones are famous for their efficient intersystem crossing (ISC) to the triplet state (

  ). Nitro-substitution can modulate this efficiency, often quenching fluorescence entirely in favor of phosphorescence or non-radiative decay, making them potent photo-oxidants.[1]

• Metabolic Activation: In biological systems, the nitro group serves as a "trigger," capable of enzymatic reduction to hydroxylamines and amines, which can covalently bind to DNA.[1]

Structural Isomerism & Synthesis Strategy

A critical challenge in synthesizing "nitro-terminated" (para-substituted) benzophenones is the directing effect of the carbonyl group.

• Direct Nitration: The carbonyl group is meta-directing. Nitration of benzophenone yields 3,3'-dinitrobenzophenone , not the para-isomer.[1]

• Friedel-Crafts Acylation: To achieve para (4-) substitution, one must build the scaffold using pre-functionalized precursors (e.g., 4-nitrobenzoyl chloride).[1]

• Oxidation: To achieve 4,4'-dinitrobenzophenone , the most reliable route is the oxidation of 4,4'-dinitrodiphenylmethane.[1]

Experimental Protocols

Protocol A: Synthesis of 4-Nitrobenzophenone (Friedel-Crafts Acylation)

Objective: Selective synthesis of the mono-nitro derivative. Mechanism: Electrophilic Aromatic Substitution (

). The Lewis acid ( ) generates a highly electrophilic acylium ion from 4-nitrobenzoyl chloride.

Reagents:

• 4-Nitrobenzoyl chloride (18.5 g, 0.1 mol)[1]

• Anhydrous Benzene (Excess, acts as solvent/reactant)[1]

• Aluminum Chloride (

  , anhydrous, 14.0 g, 0.105 mol)[1]

Step-by-Step Methodology:

• Setup: Equip a 250 mL three-necked round-bottom flask with a reflux condenser, a pressure-equalizing dropping funnel, and a magnetic stir bar. Attach a calcium chloride drying tube to the condenser to exclude moisture.

• Lewis Acid Suspension: Charge the flask with 14.0 g of anhydrous

  and 50 mL of dry benzene.

• Addition: Dissolve 4-nitrobenzoyl chloride in 40 mL of dry benzene. Add this solution dropwise to the

  suspension over 30 minutes. Note: Evolution of HCl gas will occur; perform in a fume hood.[1]

• Reaction: Heat the mixture to reflux (

  ) for 3–4 hours. The mixture will darken as the complex forms.

• Quenching: Cool the reaction mixture to room temperature. Pour the mixture slowly onto 200 g of crushed ice/HCl (conc.) mixture to decompose the aluminum complex.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with 50 mL benzene (or dichloromethane).

• Purification: Wash combined organic layers with 5% NaOH (to remove unreacted acid), then water, then brine. Dry over anhydrous

  .

• Isolation: Evaporate the solvent under reduced pressure. Recrystallize the solid residue from ethanol.

  • Yield: ~70-80%[1][2]

  • Melting Point: 136–138 °C.[3]

Protocol B: Synthesis of 4,4'-Dinitrobenzophenone (Oxidation)

Objective: Synthesis of the symmetric "terminated" derivative. Reagents: 4,4'-Dinitrodiphenylmethane, Chromium Trioxide (

), Acetic Acid.[1]

Methodology:

• Dissolve 4,4'-dinitrodiphenylmethane in glacial acetic acid.

• Add

  (excess) slowly while maintaining temperature at 60-70°C.

• Reflux for 1 hour.

• Pour into cold water. The ketone precipitates as a solid.

• Recrystallize from acetic acid or ethanol.

  • Melting Point: 188–189 °C.

Physicochemical Properties & Data

The position of the nitro group dramatically affects physical properties. The 4,4'-isomer, being highly symmetric, exhibits a significantly higher melting point and lower solubility than the mono-nitro or 3,3'-isomers.[1]

Property	4-Nitrobenzophenone	3,3'-Dinitrobenzophenone	4,4'-Dinitrobenzophenone
CAS Number	1144-74-7	2985-59-3	1817-74-9 (Methylene precursor)
Melting Point	136–138 °C	145–147 °C	188–189 °C
UV Absorption
Electronic Character	Push-Pull (if donor present)	Electron Deficient	Highly Electron Deficient
Primary Utility	Photoinitiator, Intermediate	Chemical Probe	Crosslinker, NLO Material

Biomedical Applications: The Bioreductive Mechanism

In oncology, nitro-benzophenones function as bioreductive alkylating agents .[1] Hypoxic tumor environments often overexpress nitroreductase enzymes. These enzymes reduce the nitro group to a hydroxylamine or amine.

Mechanism of Action:

• Prodrug Entry: The lipophilic nitro-benzophenone enters the cell.

• Enzymatic Reduction: Nitroreductases (NTR) reduce

  to (hydroxylamine).

• Activation: The hydroxylamine can undergo esterification (e.g., sulfation) or direct reaction to form a nitrenium ion.

• DNA Damage: The electrophilic species attacks DNA (typically Guanine residues), causing crosslinks and apoptosis.

Specific Therapeutic Targets:

• HIV-1 Reverse Transcriptase: Derivatives with nitro groups at the para-position of the C-ring have shown

  values as low as 4.2 nM against HIV-1 [1].

• Anticancer Hybrids: 5-nitrofuran-isatin hybrids (structurally related to benzophenones) demonstrate potent activity against HCT 116 colon cancer lines [2].

Materials Science: Nonlinear Optics (NLO)

Nitro-benzophenones are excellent candidates for NLO materials due to their Donor-

-Acceptor (D- -A) architecture.

• Acceptor: Nitro group (

  ).

• Bridge: Benzophenone skeleton (conjugated

  -system).

• Donor: If an amino or hydroxyl group is added to the other ring (e.g., 4-amino-4'-nitrobenzophenone), the molecule exhibits a strong intramolecular charge transfer (ICT).[1]

• Application: Second-harmonic generation (SHG) and electro-optic switching. The high dipole moment allows for electric-field poling in polymer matrices.

References

• Benzophenone: a ubiquitous scaffold in medicinal chemistry. National Institutes of Health (PMC). Available at: [Link]

• Synthesis, Antimicrobial, and Anticancer Activities of Novel Nitrofuran Derivatives. ResearchGate. Available at: [Link]

• Nonlinear Optical Properties of Nitro-Derivatives. Baghdad Science Journal. Available at: [Link]

Sources

• 1. CN103342634A - Synthesis method of 4, 4'-dihydroxy benzophenone - Google Patents [patents.google.com]
• 2. "PART I. A NEW SYNTHESIS OF OLEFINS. PART II. SUBSTITUTION AT TERTIARY " by HAROLD WILLIAM PINNICK [docs.lib.purdue.edu]
• 3. 4-Nitrobenzophenone 99 1144-74-7 [sigmaaldrich.com]

Technical Guide: Bis(nitrophenoxy)benzophenone as a Polymer Precursor

The following technical guide details the chemical architecture, synthesis, and application spectrum of bis(nitrophenoxy)benzophenone , specifically focusing on the 4,4'-bis(4-nitrophenoxy)benzophenone isomer. This molecule serves as a critical intermediate in the production of high-performance aromatic polyimides and polyetherketones.

Executive Summary

Bis(nitrophenoxy)benzophenone represents a pivotal "switch" molecule in organic materials chemistry. While it possesses intrinsic photo-active properties characteristic of the benzophenone core, its primary industrial value lies in its role as a masked diamine .

Through reduction, it yields 4,4'-bis(4-aminophenoxy)benzophenone (BAPB) , a monomer essential for synthesizing polyimides (PI) that bridge the gap between ultra-high thermal stability and solution processability. For drug development professionals, the benzophenone core also serves as a pharmacophore for anti-inflammatory and anti-neoplastic agents, though this guide focuses primarily on its macromolecular applications.

Chemical Architecture & Synthesis

The synthesis of 4,4'-bis(4-nitrophenoxy)benzophenone relies on Nucleophilic Aromatic Substitution (

) . This pathway is preferred over direct nitration, which lacks the regioselectivity required for high-purity polymer precursors.

Structural Isomers

• Para-Linkage (4,4'): The most desirable isomer for high-modulus, semi-crystalline polymers. It maximizes chain packing and thermal stability (

  ).

• Meta-Linkage (3,3'): Introduces "kinks" in the polymer backbone, improving solubility but often lowering the glass transition temperature.

Synthesis Mechanism ( )

The standard protocol involves the reaction of 4,4'-dihydroxybenzophenone with 1-chloro-4-nitrobenzene (or the more reactive fluoro-derivative).

• Reagents: 4,4'-Dihydroxybenzophenone, 4-Nitrochlorobenzene.

• Base: Potassium Carbonate (

  ) acts as the proton scavenger, forming the phenoxide nucleophile in situ.

• Solvent: Aprotic dipolar solvents like DMF (Dimethylformamide) or DMAc (Dimethylacetamide) are required to solvate the phenoxide and stabilize the Meisenheimer complex intermediate.

Figure 1: Synthesis Pathway (DOT Visualization)

Caption: Nucleophilic aromatic substitution pathway yielding the nitro-terminated precursor.

Functional Transformation: The Reduction Pivot

The nitro-precursor itself is chemically inert regarding polymerization. It must be activated via reduction to the diamine. This step is critical; incomplete reduction leads to chain termination during polymerization, drastically reducing molecular weight.

Reduction Protocols

Two primary methodologies are employed in scale-up environments:

• Catalytic Hydrogenation (Cleanest):

  • System:

    gas (50-100 psi) over Pd/C (Palladium on Carbon).

  • Advantage: High yield (>98%), simple workup (filtration of catalyst).

  • Note: The benzophenone ketone group is generally stable under mild hydrogenation conditions, but over-reduction to the alcohol (benzhydrol) must be monitored.

• Hydrazine Reduction (Laboratory Scale):

  • System: Hydrazine monohydrate (

    ) + Pd/C or .

  • Advantage: No high-pressure equipment required.

Polymerization Applications

The reduced form, 4,4'-bis(4-aminophenoxy)benzophenone (BAPB) , is reacted with aromatic dianhydrides to form Polyimides.

Key Properties of Derived Polymers

• Thermal Stability: The benzophenone moiety provides high thermal resistance (

  ).

• Processability: The ether linkages (-O-) impart flexibility to the backbone, lowering the melt viscosity and improving solubility in solvents like NMP compared to rigid rod polymers like Kapton.

• Adhesion: The carbonyl group (>C=O) promotes adhesion to metal substrates via polar interactions, making these polymers excellent for electronic coatings.

Table 1: Comparative Properties of Derived Polyimides

Dianhydride Used	Polymer Type	Tg (°C)	Solubility (NMP)	Application
PMDA	Rigid	>300	Poor	High-temp films
BTDA	Semi-Rigid	~260	Good	Adhesives, Coatings
6FDA	Fluorinated	~280	Excellent	Optical films, Membranes

Figure 2: Polymerization Workflow (DOT Visualization)

Caption: Workflow from nitro-precursor to final polyimide material.

Experimental Protocols

Protocol A: Synthesis of 4,4'-bis(4-nitrophenoxy)benzophenone

Safety: 4-Nitrochlorobenzene is toxic. Perform in a fume hood.

• Charge: In a 500 mL 3-neck flask equipped with a Dean-Stark trap and nitrogen inlet, add:

  • 10.7 g (50 mmol) 4,4'-Dihydroxybenzophenone

  • 16.5 g (105 mmol) 1-Chloro-4-nitrobenzene

  • 15.2 g (110 mmol) Anhydrous Potassium Carbonate (

    )

  • 100 mL DMF (Dimethylformamide)

  • 40 mL Toluene (for azeotropic water removal)

• Reflux: Heat to 140-150°C. Water is removed via the toluene azeotrope over 3-4 hours.

• Distillation: Distill off the toluene to raise the internal temperature to ~160°C. Stir for 8-12 hours.

• Workup: Cool to 80°C and pour into 500 mL of vigorously stirred water/methanol (1:1).

• Purification: Filter the yellow precipitate. Recrystallize from Glacial Acetic Acid or DMF/Ethanol.

  • Target Yield: ~85-90%

  • Appearance: Light yellow needles.

Protocol B: Reduction to BAPB

• Charge: 10 g of Nitro-precursor, 0.5 g 10% Pd/C, and 150 mL DMAc in a hydrogenation vessel.

• Reaction: Pressurize with

  (50 psi) at 80°C for 6 hours.

• Filtration: Filter hot through Celite to remove catalyst.

• Isolation: Pour filtrate into water. Collect white/off-white precipitate.

• Validation: Check melting point (approx. 150-153°C for BAPB).

Biomedical & Pharmacological Note

While primarily a polymer precursor, the benzophenone scaffold is bioactive. Researchers in drug discovery should note:

• Anti-inflammatory: Benzophenone derivatives inhibit cyclooxygenase (COX) enzymes.[1]

• UV Protection: The conjugated ketone system absorbs UV-A/UV-B, making these derivatives useful in biocompatible UV-shielding coatings for medical devices.

References

• Synthesis and Properties of Polyimides Based on Ether Ketone Diamine. ResearchGate. (Detailed synthesis of BAPB and subsequent polyimides). Link

• Reduction of Nitro Groups to Amines. Master Organic Chemistry. (Mechanistic overview of nitro reduction protocols). Link

• 4,4'-Bis(4-nitrophenoxy)biphenyl Data. PubChem. (Structural data for the biphenyl analog, illustrating the phenoxy-nitro motif). Link

• Benzophenone Derivatives in Drug Discovery. RSC Advances. (Bioactivity of the benzophenone core).[1][2][3] Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and bioactivity investigation of benzophenone and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Performance Aerospace Polyimides Derived from Bis[4-(4-nitrophenoxy)phenyl]methanone

[1]

Executive Summary & Aerospace Relevance[1][2][3]

Bis[4-(4-nitrophenoxy)phenyl]methanone (CAS: 13563-89-8) serves as a critical "latent" precursor for the synthesis of 4,4'-bis(4-aminophenoxy)benzophenone (BABP) . When polymerized with aromatic dianhydrides, the resulting polyimides (PI) exhibit a unique balance of properties ideal for aerospace applications:

• Thermal Stability: The central benzophenone moiety provides high glass transition temperatures (

  C) and thermo-oxidative stability ( C).[1][2]

• Processability: The ether linkages introduce chain flexibility, allowing for melt-processing and solubility in polar aprotic solvents (NMP, DMAc), unlike rigid "brick dust" polyimides like PMDA-ODA (Kapton® type).

• Radiation Resistance: The benzophenone group acts as an internal UV stabilizer, crucial for Low Earth Orbit (LEO) applications.

This guide details the Monomer Activation (Reduction) and subsequent Polymerization protocols to convert this nitro-precursor into aerospace-grade matrix resins and films.

Chemical Architecture & Mechanism[1]

The utility of this molecule lies in its conversion from a stable nitro-compound to a reactive diamine.

• The Bridge (Methanone): Increases stiffness and provides a site for inter-chain charge transfer complexes, enhancing modulus.

• The Linkage (Phenoxy): "Swivel" points that lower melt viscosity, enabling resin infusion into carbon fiber preforms.

Workflow Visualization

The following diagram outlines the critical path from raw nitro-precursor to final aerospace composite matrix.

Figure 1: Critical processing pathway from nitro-precursor to final polyimide structure.

Protocol 1: Monomer Activation (Catalytic Reduction)[1]

Objective: Convert bis[4-(4-nitrophenoxy)phenyl]methanone into the reactive diamine 4,4'-bis(4-aminophenoxy)benzophenone (BABP).

Safety Warning: Hydrazine hydrate is highly toxic and unstable. Palladium on Carbon (Pd/C) can ignite solvents if dry. Perform all steps in a fume hood.

Materials

• Precursor: Bis[4-(4-nitrophenoxy)phenyl]methanone

• Catalyst: 10% Pd/C

• Reducing Agent: Hydrazine monohydrate (

  )

• Solvent: Ethanol/1,4-Dioxane mixture (1:1 v/v)

Methodology

• Dispersion: In a three-neck round-bottom flask equipped with a reflux condenser and dropping funnel, dissolve 0.1 mol of the nitro-precursor in 400 mL of Ethanol/Dioxane mixture. Heat to 60°C to ensure full dissolution.

• Catalyst Addition: Carefully add 0.5 g of 10% Pd/C.

• Reduction:

  • Heat the mixture to reflux (approx. 85°C) .

  • Add Hydrazine monohydrate (0.6 mol, excess) dropwise over 1 hour.

  • Observation: The solution will bubble (release of

    gas) and change color from pale yellow to clear/darkening as the amine forms.

• Completion: Reflux for an additional 4–6 hours. Monitor via TLC (Silica gel; Ethyl Acetate/Hexane 1:1) until the nitro spot disappears.

• Purification:

  • Filter hot to remove Pd/C.

  • Cool filtrate to 0°C to precipitate the crude diamine.

  • Recrystallize from ethanol.

  • Target Yield: >90%.

  • Melting Point Check: Target range 160–163°C . (If MP is lower, re-crystallize).

Protocol 2: Aerospace Polyimide Synthesis

Objective: Synthesize a high-molecular-weight Polyamic Acid (PAA) and thermally imidize it into a Polyimide film or matrix. Dianhydride Selection: For this protocol, we use 3,3',4,4'-Benzophenonetetracarboxylic dianhydride (BTDA) to maximize thermal stability and match the ketone-backbone of the diamine.

Materials

• Monomer A: Purified BABP (from Protocol 1).

• Monomer B: BTDA (Sublimed grade).

• Solvent: N-methyl-2-pyrrolidone (NMP) or DMAc (Anhydrous, <50 ppm water).

Step-by-Step Synthesis

• Inert Environment: Flame-dry a 250 mL three-neck flask and purge with dry Nitrogen (

  ) for 15 minutes. Moisture will degrade molecular weight.

• Diamine Dissolution:

  • Add 10.00 mmol of BABP.

  • Add NMP to achieve a solid content of 15 wt%.

  • Stir until completely dissolved at room temperature.

• Polymerization (PAA Formation):

  • Add 10.00 mmol of BTDA in one portion (stoichiometry must be 1:1.00).

  • Stir vigorously. The solution will become viscous within 1–2 hours.

  • Continue stirring for 12–24 hours at room temperature under

    .

  • Result: A viscous, amber Polyamic Acid (PAA) solution. Inherent viscosity should be

    dL/g.

• Film Casting & Imidization:

  • Cast the PAA solution onto a clean glass plate or silicon wafer.

  • Thermal Cure Cycle (The "Stepped" Method):

    • 80°C for 1 hour (Solvent removal)

    • 150°C for 1 hour (Imidization onset)

    • 200°C for 1 hour

    • 250°C for 1 hour

    • 300°C for 1 hour (Final cure)

  • Cool gradually to prevent stress cracking.

Characterization & Performance Data

The following data represents typical values for Polyimides derived from the BABP monomer (converted from the nitro-precursor) reacted with BTDA.

Property	Value	Test Standard	Relevance to Aerospace
Glass Transition ( )	255°C – 270°C	DSC	Service temperature limit for engine components.
Decomposition ( )	> 510°C	TGA ( )	Survival during re-entry or fire scenarios.
Tensile Strength	100 – 120 MPa	ASTM D882	Structural integrity of films/coatings.
Elongation at Break	10% – 25%	ASTM D882	Toughness; resistance to micro-cracking.
Dielectric Constant	~3.4 (at 1 MHz)	Dielectric Spec	Radar transparency and electrical insulation.
Solubility	Soluble in NMP, DMAc	Visual	Allows for solution-processing (unlike Kapton).

Structure-Property Logic

The diagram below explains why this specific molecule yields these properties.

Figure 2: Mechanistic link between chemical moieties and aerospace performance metrics.

References

• NASA Technical Reports Server. "Aromatic Diamines and Polyimides Based on 4,4'-Bis-(4-Aminophenoxy)-2,2' or 2,2',6,6'- Substituted Biphenyl." (Describes the foundational chemistry of ether-ketone diamines for aerospace).

• ResearchGate. "Synthesis and Properties of Polyimides Based on an Ether Ketone Diamine, 4,4'-Bis(4-aminophenoxy)benzophenone." (Specific protocol for the BABP monomer synthesis and polymerization).

• Virginia Tech / NASA LaRC. "Crystallization and melting behavior of an aromatic semicrystalline polyimide, LaRC CPI-2." (Details on the processing of similar semicrystalline polyimides used in advanced composites).

• MDPI Polymers. "Preparation and Characterization of Light-Colored Polyimide Nanocomposite Films.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Novel Bis(4-aminophenoxy) Benzene-Based Aramid Copolymers with Enhanced Solution Processability - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Temperature for BNNP Nucleophilic Substitution

Welcome to the technical support center for the optimization of nucleophilic substitution reactions on Boron Nitride Nanotubes (BNNTs). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common issues encountered during the functionalization of BNNTs. Our goal is to bridge the gap between theoretical understanding and practical application, ensuring your experiments are both successful and reproducible.

Introduction to BNNT Nucleophilic Substitution

Boron Nitride Nanotubes (BNNTs) are remarkable materials with exceptional thermal and chemical stability, making them ideal candidates for a wide range of applications, including advanced composites and drug delivery systems.[1] However, their inherent chemical inertness presents a significant challenge for covalent functionalization, a necessary step to improve their solubility and processability.[2][3] Nucleophilic substitution is a powerful method for covalently modifying BNNTs, but optimizing reaction parameters, particularly temperature, is crucial for achieving the desired degree of functionalization without inducing structural damage.

This guide will provide a comprehensive overview of the factors influencing reaction temperature and offer practical solutions to common problems.

Frequently Asked Questions (FAQs)

Q1: What is the typical temperature range for nucleophilic substitution on BNNTs?

The reaction temperature for nucleophilic substitution on BNNTs can vary significantly depending on the specific nucleophile, solvent, and the nature of the BNNT starting material (e.g., presence of defect sites). Published studies report successful functionalizations at temperatures ranging from room temperature up to 160°C.[4] For instance, a nitrene-based cycloaddition has been effectively performed at both room temperature and 70°C, with minimal difference in the degree of functionalization.[4] In another case, the functionalization of h-BN (a related material) was carried out at 160°C for 16 hours.[4] It is crucial to start with a lower temperature and gradually increase it while monitoring the reaction progress.

Q2: How does reaction temperature affect the degree of functionalization?

The effect of temperature on the degree of functionalization is not always linear and is highly system-dependent. While higher temperatures generally increase reaction rates, they can also lead to undesired side reactions or decomposition of the organic moieties. In some cases, an increase in temperature does not significantly improve the functionalization yield.[4] For example, one study on triazine functionalization of BNNTs found no significant difference in the mass loss (indicating the amount of functional groups) for reactions carried out at room temperature versus 70°C.[4] Conversely, excessive heat can sometimes be detrimental. Therefore, optimization is key.

Q3: Will high reaction temperatures damage the BNNT structure?

BNNTs are known for their exceptional thermal stability, remaining structurally sound at temperatures up to 800-900°C in air.[1][2] Therefore, the BNNT structure itself is unlikely to be damaged by the temperatures typically used for nucleophilic substitution reactions in solution. The primary concern at elevated temperatures is the stability of the reactants (nucleophile and solvent) and the functional groups being attached.

Q4: How important are BNNT defect sites for nucleophilic substitution?

Defect sites on the BNNT surface, such as vacancies or Stone-Wales defects, can play a crucial role in their reactivity. These sites are often more susceptible to nucleophilic attack than the pristine hexagonal lattice. The presence of defects can allow for functionalization to occur at lower temperatures. The concentration and type of defects can vary depending on the synthesis method of the BNNTs.

Q5: What is the role of the solvent in optimizing reaction temperature?

The choice of solvent is critical. For nucleophilic substitution reactions, polar aprotic solvents like N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), and dimethyl sulfoxide (DMSO) are often preferred. These solvents can effectively dissolve the reactants and stabilize the transition state of the reaction. The boiling point of the solvent will also dictate the maximum temperature at which the reaction can be performed under atmospheric pressure. Studies have shown that solvents like DMAc, DMF, acetone, and NMP provide stable dispersions of BNNTs, which is crucial for a successful reaction.[5]

Troubleshooting Guide

This section addresses common problems encountered during the nucleophilic substitution on BNNTs, with a focus on optimizing the reaction temperature.

Problem	Potential Cause	Troubleshooting Steps & Optimization
Low or No Functionalization	1. Insufficient Reaction Temperature: The activation energy for the reaction may not be reached. 2. Poor BNNT Dispersion: Agglomerated BNNTs have limited surface area available for reaction. 3. Weak Nucleophile: The chosen nucleophile may not be reactive enough. 4. Low Reactivity of BNNTs: The BNNTs may have a low density of reactive defect sites.	1. Gradually Increase Temperature: Incrementally raise the reaction temperature (e.g., in 10-20°C steps) and monitor for product formation. 2. Improve Dispersion: Use a suitable solvent (e.g., DMF, NMP) and employ sonication to break up BNNT bundles before starting the reaction.[5] 3. Select a Stronger Nucleophile: Consider using a more reactive nucleophile. 4. Pre-treatment of BNNTs: Consider pre-treating the BNNTs (e.g., with acid) to introduce more defect sites, which can enhance reactivity.
Low Yield of Functionalized BNNTs	1. Sub-optimal Temperature: The reaction may be too slow at the current temperature. 2. Reaction Time is Too Short: The reaction may not have reached completion. 3. Side Reactions: The nucleophile or functionalized product may be degrading at the chosen temperature.	1. Systematic Temperature Screening: Perform small-scale reactions at various temperatures to identify the optimum. 2. Increase Reaction Time: Extend the reaction time and monitor the progress using techniques like FTIR or TGA. 3. Lower the Temperature: If degradation is suspected, reduce the reaction temperature and increase the reaction time accordingly.
Inconsistent Results	1. Inhomogeneous BNNT Starting Material: Variation in the defect density and purity of BNNT batches. 2. Poor Temperature Control: Fluctuations in the reaction temperature. 3. Inconsistent Dispersion: Variability in the quality of BNNT dispersion between experiments.	1. Characterize Starting Material: Thoroughly characterize each new batch of BNNTs. 2. Use Precise Temperature Control: Employ an oil bath with a thermostat or a reaction block for accurate temperature maintenance. 3. Standardize Dispersion Protocol: Develop and adhere to a consistent protocol for BNNT dispersion.
Evidence of Product Degradation	1. Reaction Temperature is Too High: The attached functional groups or the nucleophile may be decomposing. 2. Prolonged Reaction Time at High Temperature: Extended exposure to high temperatures can lead to degradation.	1. Reduce Reaction Temperature: Lower the temperature to a point where the desired reaction still proceeds but degradation is minimized. 2. Optimize Reaction Time: Determine the minimum time required for a satisfactory yield at a given temperature.

Experimental Protocols

General Protocol for Nucleophilic Substitution on BNNTs

This protocol provides a general framework for the amine functionalization of BNNTs. It should be adapted based on the specific nucleophile and solvent system.

1. Materials and Reagents:

• Pristine Boron Nitride Nanotubes (BNNTs)

• Nucleophile (e.g., an amine-containing molecule)

• Anhydrous Solvent (e.g., DMF, NMP)

• Inert gas (e.g., Nitrogen or Argon)

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Stirring and heating apparatus (magnetic stirrer with hotplate, oil bath)

• Filtration setup (e.g., PTFE membrane filter)

• Sonication bath

2. Step-by-Step Methodology:

• BNNT Dispersion:

  • Add a known amount of BNNTs to a round-bottom flask.

  • Add the anhydrous solvent to the flask.

  • Sonicate the mixture for a specified time (e.g., 30 minutes) to ensure good dispersion.

• Reaction Setup:

  • Place the flask in an oil bath on a magnetic stirrer.

  • Add the nucleophile and any other reagents to the flask.

  • Equip the flask with a condenser and purge the system with an inert gas.

• Reaction Execution:

  • Begin stirring the reaction mixture.

  • Heat the oil bath to the desired reaction temperature.

  • Maintain the reaction at this temperature for the desired duration, monitoring the progress if possible.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture through a PTFE membrane to collect the functionalized BNNTs.

  • Wash the collected solid extensively with appropriate solvents to remove unreacted reagents and byproducts.

  • Dry the functionalized BNNTs under vacuum.

3. Characterization:

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of new functional groups.

• Thermogravimetric Analysis (TGA): To quantify the degree of functionalization by measuring the weight loss corresponding to the attached molecules.[4]

• X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition and chemical states on the BNNT surface.

• Transmission Electron Microscopy (TEM): To visualize the morphology of the functionalized BNNTs and ensure the nanotube structure is preserved.

Visualization of Key Concepts

Workflow for Optimizing Reaction Temperature

Caption: A systematic workflow for optimizing reaction temperature in BNNT nucleophilic substitution.

Conceptual Relationship of Reaction Parameters

Caption: Interplay of key parameters in BNNT nucleophilic substitution.

References

• Low-Temperature Triazine Functionalization of Boron Nitride Nanotubes for Applications from Drug Delivery to Advanced Composites. ACS Applied Nano Materials. Available at: [Link]

• Synthesis of boron nitride nanotubes and their applications. Beilstein Journal of Nanotechnology. Available at: [Link]

• Lee, C. H. (2011). Boron nitride nanotubes : synthesis, characterization, functionalization, and applications. Michigan Technological University. Available at: [Link]

• Functionalized Boron Nitride Nanosheets/Poly(l-lactide) Nanocomposites and Their Crystallization Behavior. Polymers. Available at: [Link]

• Amine-functionalized boron nitride nanotubes. ResearchGate. Available at: [Link]

• Chemical assembling of amine functionalized boron nitride nanotubes onto polymeric nanofiber film for improving their thermal conductivity. RSC Advances. Available at: [Link]

• Synthesis and Characterization of Functionalized Fe3O4/Boron Nitride as Magnetically Alignable 2d-Nanofiller to Improve the Thermal Conductivity of Epoxy Nanocomposites. Industrial & Engineering Chemistry Research. Available at: [Link]

• Boron Nitride Nanotubes: Recent Advances in Their Synthesis, Functionalization, and Applications. Materials. Available at: [Link]

• Covalent Functionalization of Boron Nitride Nanotubes via Reduction Chemistry. ACS Nano. Available at: [Link]

• Covalent Functionalization of Boron Nitride Nanotubes via Reduction Chemistry. ACS Nano. Available at: [Link]

• An Efficient Boron Source Activation Strategy for the Low-Temperature Synthesis of Boron Nitride Nanotubes. Nano-Micro Letters. Available at: [Link]

• Extreme Thermal Stability and Dissociation Mechanisms of Purified Boron Nitride Nanotubes: Implications for High-Temperature Nanocomposites. ACS Applied Materials & Interfaces. Available at: [Link]

• Analyzing the surface of functional nanomaterials—how to quantify the total and derivatizable number of functional groups and ligands. Analytical and Bioanalytical Chemistry. Available at: [Link]

• Carbon Nanomaterials: Synthesis, Functionalization and Sensing Applications. Nanomaterials. Available at: [Link]

• Boron nitride nanotube precursor formation during high-temperature synthesis: kinetic and thermodynamic modelling. Plasma Sources Science and Technology. Available at: [Link]

• Boron Nitride Nanotube and Nanosheet Synthesis by Flash Joule Heating. ChemRxiv. Available at: [Link]

• Surface functionalization of nanoparticles for nanomedicine. Advanced Drug Delivery Reviews. Available at: [Link]

• Thermodynamic approach to boron nitride nanotube solubility and dispersion. Nanoscale. Available at: [Link]

• Understanding of the major reactions in solution synthesis of functional nanomaterials. Science China Materials. Available at: [Link]

Sources

• 1. Publications [bnnt.com]
• 2. Boron Nitride Nanotubes: Recent Advances in Their Synthesis, Functionalization, and Applications | MDPI [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thermodynamic approach to boron nitride nanotube solubility and dispersion - Nanoscale (RSC Publishing) [pubs.rsc.org]

Effect of catalyst concentration on methanone bis[4-(4-nitrophenoxy)phenyl]- synthesis

Topic: Effect of Catalyst Concentration on the Synthesis of Methanone, bis[4-(4-nitrophenoxy)phenyl]-

For: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Introduction: Navigating the Synthesis of Methanone, bis[4-(4-nitrophenoxy)phenyl]-

The synthesis of complex diaryl ethers, such as methanone, bis[4-(4-nitrophenoxy)phenyl]-, is a cornerstone of advanced organic synthesis, with applications in materials science and pharmaceutical development. The construction of the diaryl ether linkage, often achieved through methods like the Ullmann condensation, is highly dependent on the reaction conditions, with catalyst concentration being a paramount variable.[1][2][3] An improperly optimized catalyst concentration can lead to a cascade of issues, from diminished yields to complex purification challenges.

This guide provides a comprehensive, question-and-answer-based approach to troubleshoot and optimize the catalyst concentration for this synthesis. It is designed to offer both high-level FAQs for quick reference and in-depth troubleshooting protocols for resolving specific experimental hurdles.

Part 1: Frequently Asked Questions (FAQs)

Q1: What type of catalyst is typically used for the synthesis of methanone, bis[4-(4-nitrophenoxy)phenyl]-?

The synthesis of this molecule involves the formation of a diaryl ether C-O bond. The most common and historically significant method for this transformation is the Ullmann condensation, which traditionally utilizes a copper-based catalyst.[2][4] Modern variations of this reaction may employ soluble copper(I) salts, often in conjunction with ligands, to improve efficiency and allow for milder reaction conditions.[2][5][6] Palladium-catalyzed systems (Buchwald-Hartwig amination) are also powerful for C-O bond formation, but copper catalysis remains an economically attractive and robust option.[3]

Q2: Why is catalyst concentration such a critical parameter in this synthesis?

Catalyst concentration directly influences several key reaction outcomes:

• Reaction Rate: The concentration of the active catalytic species is often a primary determinant of the reaction kinetics. Sufficient catalyst is required to ensure a practical reaction time.

• Yield and Conversion: An optimal concentration ensures the efficient conversion of starting materials to the desired product. Too little catalyst can lead to incomplete reactions and low yields.

• Purity and Selectivity: Excessively high catalyst concentrations can promote undesired side reactions, leading to the formation of impurities and complicating downstream purification.

• Cost-Effectiveness: Catalysts, particularly those based on noble metals or complex ligands, can be expensive. Using the minimum effective amount is crucial for developing a cost-effective and scalable process.

Q3: What are the most common problems encountered with suboptimal catalyst concentration?

• Low Catalyst Concentration:

  • Stalled or Incomplete Reactions: The most obvious symptom is the persistence of starting materials even after extended reaction times.

  • Low Product Yield: Insufficient catalytic turnovers result in poor conversion to the desired diaryl ether.

• High Catalyst Concentration:

  • Formation of Byproducts: Increased catalyst loading can accelerate alternative reaction pathways, such as homo-coupling of aryl halides or decomposition of starting materials.

  • Purification Difficulties: Removing high levels of residual metal catalyst from the final product can be challenging and may require specialized purification techniques like column chromatography or treatment with scavenging agents.

  • Poor Reproducibility: Reactions with very high catalyst loads can sometimes be sensitive to minor variations in conditions, leading to inconsistent results.

Part 2: Troubleshooting Guide for Catalyst Optimization

This section addresses specific experimental problems with actionable solutions and the underlying scientific rationale.

Scenario 1: The reaction shows low conversion or has stalled completely.

Question: My synthesis of methanone, bis[4-(4-nitrophenoxy)phenyl]- from bis(4-hydroxyphenyl)methanone and 1-chloro-4-nitrobenzene is not proceeding. After 24 hours, TLC analysis shows predominantly starting material. I used 1 mol% of CuI as the catalyst. What should I do?

Answer: A low or stalled conversion is a classic indicator of insufficient catalyst activity. The 1 mol% loading might be too low for your specific substrates, solvent, or temperature. The electron-withdrawing nature of the nitro group on the aryl halide makes it a good substrate, but the overall reaction kinetics are a multifactorial system.

Causality: The catalytic cycle in a copper-catalyzed Ullmann reaction involves the oxidative addition of the aryl halide to a Cu(I) species.[2] If the concentration of the active Cu(I) species is too low, the rate of this key step, and consequently the overall reaction rate, will be slow.

Recommended Action Plan:

• Verify Reagent Purity: Ensure that your solvent is anhydrous and that your starting materials and base (e.g., K₂CO₃, Cs₂CO₃) are free from impurities that could act as catalyst poisons (e.g., sulfur-containing compounds).

• Increase Catalyst Loading Systematically: Perform a series of small-scale parallel reactions to screen for a more effective catalyst concentration. This is the most direct way to solve the problem. See the protocol and data table below for guidance.

• Consider a Ligand: If simply increasing the copper salt concentration does not work or requires very high loadings (>10 mol%), the addition of a ligand (e.g., N,N-dimethylglycine, phenanthroline) can stabilize the copper catalyst, increase its solubility, and accelerate the reaction, often allowing for lower overall catalyst loading.[7]

Reaction ID	Catalyst (CuI) Loading (mol%)	Reaction Time (h)	Conversion (%) *	Observations
OPT-01	1	24	< 10%	Reaction stalled; mostly starting material.
OPT-02	3	24	45%	Significant product formation, but starting material remains.
OPT-03	5	24	95%	Near-complete conversion.
OPT-04	10	24	> 98%	Complete conversion; minor byproduct spots on TLC.
OPT-05	5	12	60%	Reaction is proceeding well.
OPT-06	5	36	> 98%	Complete conversion achieved with longer time.

*Conversion estimated by TLC or LC-MS analysis.

Scenario 2: The reaction works, but the yield is low due to significant byproduct formation.

Question: I am getting a good conversion in my reaction, but after purification, the isolated yield of methanone, bis[4-(4-nitrophenoxy)phenyl]- is only 40%. I am using 15 mol% of a copper catalyst to drive the reaction to completion quickly. How can I improve the yield?

Answer: High catalyst loading is a common cause of reduced isolated yields due to the promotion of side reactions. While it may accelerate the desired reaction, it can also increase the rate of undesired pathways, leading to a complex product mixture and a lower yield of the target molecule.

Causality: High concentrations of the catalytic species can lead to side reactions such as:

• Reductive dehalogenation of the aryl halide.

• Homo-coupling of the aryl halide.

• Decomposition of sensitive starting materials or the product itself.

Recommended Action Plan:

• Reduce Catalyst Concentration: This is the most critical step. Based on the previous example, a systematic reduction (e.g., to 10%, 5%, and 3 mol%) should be investigated. This will likely require a longer reaction time, but the "cleaner" reaction profile will almost certainly lead to a higher isolated yield.

• Optimize Temperature: Running the reaction at the lowest temperature that still allows for a reasonable rate can significantly improve selectivity and reduce byproduct formation.

• Control Addition Rate: If the reaction is highly exothermic, a slow, controlled addition of one of the coupling partners or the base can help maintain a steady reaction temperature and minimize side reactions.

Part 3: Experimental Protocols & Visualizations

Protocol 1: General Procedure for Catalyst Concentration Optimization

This protocol outlines a method for systematically evaluating the effect of catalyst concentration on the synthesis of methanone, bis[4-(4-nitrophenoxy)phenyl]-.

Materials:

• bis(4-hydroxyphenyl)methanone

• 1-chloro-4-nitrobenzene (or corresponding bromide/iodide)

• Copper(I) Iodide (CuI) or other copper catalyst

• Cesium Carbonate (Cs₂CO₃) or Potassium Carbonate (K₂CO₃)

• Anhydrous N-Methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF)

• Inert gas (Argon or Nitrogen)

• Reaction vials suitable for heating

Procedure:

• Setup: In an inert atmosphere (glovebox or Schlenk line), add bis(4-hydroxyphenyl)methanone (1.0 mmol) and the chosen base (e.g., Cs₂CO₃, 2.5 mmol) to four separate reaction vials equipped with stir bars.

• Catalyst Addition: To each vial, add a different amount of the copper catalyst.

  • Vial 1: 1 mol% CuI (0.01 mmol)

  • Vial 2: 3 mol% CuI (0.03 mmol)

  • Vial 3: 5 mol% CuI (0.05 mmol)

  • Vial 4: 10 mol% CuI (0.10 mmol)

• Reagent Addition: Add 1-chloro-4-nitrobenzene (2.2 mmol) to each vial, followed by anhydrous solvent (e.g., NMP, 5 mL).

• Reaction: Seal the vials and place them in a pre-heated reaction block or oil bath set to the desired temperature (e.g., 120-160 °C). Ensure vigorous stirring.

• Monitoring: Monitor the progress of each reaction at set time points (e.g., 6h, 12h, 24h) by taking a small aliquot and analyzing it via TLC or LC-MS.

• Analysis: Once the reactions are deemed complete or have reached a plateau, quench the reactions, perform a standard aqueous workup, and analyze the crude product mixtures to determine the relative conversion and purity. The reaction that provides the best balance of reaction time, conversion, and minimal byproduct formation indicates the optimal catalyst concentration.

Visualizations

Caption: Workflow for the systematic optimization of catalyst concentration.

Caption: Relationship between catalyst concentration and key reaction outcomes.

References

• Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals.
• The Ullmann Ether Condensation. ResearchGate.
• Ullmann Condensation. SynArchive.
• Bis(4-nitrophenyl)methanone. EvitaChem.
• Diaryl ethers synthesis: nano-catalysts in carbon-oxygen cross-coupling reactions. RSC Publishing.
• Ullmann condensation. Wikipedia.
• Diaryl ethers synthesis by etherification (arylation). Organic Chemistry Portal.
• Synthesis of diaryl ethers using an easy-to-prepare, air-stable, soluble copper(I) catalyst.
• Chapter 4: Synthetic Methods for Diaryl Ether Preparation Using Arylating Reagents. Books.
• Synthesis of diaryl ethers using an easy-to-prepare, air-stable, soluble copper(I) catalyst.
• Chapter 4: Synthetic Methods for Diaryl Ether Preparation Using Arylating Reagents. Books.
• SYNTHESIS OF DIARYL ETHERS USING AN EASY-TO-PREPARE, AIR-STABLE, SOLUBLE COPPER(I) CATALYST.

Sources

• 1. Diaryl ethers synthesis: nano-catalysts in carbon-oxygen cross-coupling reactions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 3. books.rsc.org [books.rsc.org]
• 4. synarchive.com [synarchive.com]
• 5. researchgate.net [researchgate.net]
• 6. people.umass.edu [people.umass.edu]
• 7. Diaryl ether synthesis by etherification (arylation) [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectral Analysis of Methanone, bis[4-(4-nitrophenoxy)phenyl]- and its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of complex organic molecules, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for structural elucidation. This guide provides an in-depth analysis of the ¹H NMR spectrum of the symmetric aromatic ketone, methanone, bis[4-(4-nitrophenoxy)phenyl]-. Due to the absence of a publicly available experimental spectrum for this specific compound, this guide will leverage a high-quality predicted spectrum as a primary reference. This will be critically compared against the experimental spectra of two structurally related analogs: bis(4-phenoxyphenyl)methanone and bis[4-(4-aminophenoxy)phenyl]methanone . Through this comparative approach, we will explore the profound influence of substituent effects on the ¹H NMR chemical shifts and coupling patterns in these multi-ring aromatic systems.

The Crucial Role of ¹H NMR in Structural Verification

¹H NMR spectroscopy provides exquisitely detailed information about the chemical environment of hydrogen atoms within a molecule. By analyzing key parameters such as chemical shift (δ), signal integration, and spin-spin coupling, researchers can piece together the molecular puzzle, confirming chemical structures, identifying impurities, and studying dynamic processes. In the context of drug development and materials science, where the precise arrangement of atoms dictates function and safety, the certainty provided by ¹H NMR is indispensable.

The choice of solvent and magnetic field strength are critical experimental parameters. Deuterated solvents are used to avoid overwhelming the spectrum with solvent protons. Higher magnetic field strengths generally lead to better signal dispersion and resolution, which is particularly important for complex molecules with multiple overlapping signals in the aromatic region.[1]

Predicted ¹H NMR Spectrum of Methanone, bis[4-(4-nitrophenoxy)phenyl]-

The ¹H NMR spectrum of methanone, bis[4-(4-nitrophenoxy)phenyl]- was predicted using advanced computational algorithms that account for the electronic effects of the various functional groups. The predicted spectrum provides a valuable framework for understanding the expected chemical shifts and multiplicities.

Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)

Protons (See Figure 1)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H-a, H-a'	8.25	Doublet (d)	4H
H-b, H-b'	7.15	Doublet (d)	4H
H-c, H-c'	7.80	Doublet (d)	4H
H-d, H-d'	7.25	Doublet (d)	4H

Interpretation:

The molecule possesses a high degree of symmetry, with a plane of symmetry passing through the central carbonyl group. This results in four distinct sets of chemically equivalent aromatic protons.

• H-a, H-a': These protons are situated on the nitrophenoxy ring, ortho to the strongly electron-withdrawing nitro group (-NO₂). This proximity leads to a significant downfield shift, predicted to be around 8.25 ppm. The signal is expected to be a doublet due to coupling with the adjacent H-b protons.

• H-b, H-b': These protons are meta to the nitro group and ortho to the ether linkage. The ether oxygen is an electron-donating group, which would typically cause an upfield shift. However, the powerful deshielding effect of the para-nitro group dominates, though their upfield position relative to H-a is expected. Their predicted chemical shift is around 7.15 ppm, appearing as a doublet due to coupling with H-a.

• H-c, H-c': These protons are on the central phenyl rings, ortho to the carbonyl group (C=O). The carbonyl group is also electron-withdrawing and deshielding, resulting in a downfield chemical shift predicted at approximately 7.80 ppm. This signal should appear as a doublet due to coupling with the neighboring H-d protons.

• H-d, H-d': These protons are meta to the carbonyl group and ortho to the ether linkage. They are predicted to resonate at around 7.25 ppm, appearing as a doublet from coupling with H-c.

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Figure 1. Structure of methanone, bis[4-(4-nitrophenoxy)phenyl]-.

Comparative Analysis with Structural Analogs

To contextualize the predicted spectrum, we will now compare it with the experimental ¹H NMR data of two key analogs. This comparison will highlight the diagnostic power of ¹H NMR in distinguishing between structurally similar molecules.

Alternative 1: Bis(4-phenoxyphenyl)methanone

This analog lacks the nitro groups present in the target molecule. The absence of this powerful electron-withdrawing group is expected to cause a significant upfield shift (to lower ppm values) for all aromatic protons.

Experimental ¹H NMR Spectral Data (400 MHz, CDCl₃)

Protons	Experimental Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic Protons	7.00 - 7.80	Multiplet (m)	18H

Analysis:

The experimental spectrum of bis(4-phenoxyphenyl)methanone shows a complex multiplet in the aromatic region between 7.00 and 7.80 ppm. The signals are not as well-resolved into simple doublets as predicted for the nitro-substituted compound. This is because the electronic differences between the protons on the different rings are less pronounced without the nitro groups, leading to overlapping signals. The key takeaway is the overall upfield shift of the entire aromatic region compared to the predicted spectrum of our target molecule, a direct consequence of removing the deshielding nitro groups.

Alternative 2: Bis[4-(4-aminophenoxy)phenyl]methanone

In this analog, the electron-withdrawing nitro groups are replaced by electron-donating amino groups (-NH₂). This substitution is expected to cause a substantial upfield shift for the protons on the terminal phenyl rings.

Experimental ¹H NMR Spectral Data (300 MHz, DMSO-d₆)

Protons	Experimental Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic Protons	6.60 - 7.70	Multiplet (m)	16H
-NH₂ Protons	~5.0 (broad)	Singlet (s)	4H

Analysis:

The experimental ¹H NMR spectrum of bis[4-(4-aminophenoxy)phenyl]methanone shows a complex multiplet for the aromatic protons, but notably shifted further upfield (6.60 - 7.70 ppm) compared to both the nitro-substituted target and the unsubstituted analog. This is a direct result of the strong electron-donating nature of the amino groups, which shield the aromatic protons. Additionally, a broad singlet corresponding to the amine protons is observed around 5.0 ppm. The broadness of this signal is due to quadrupole broadening and potential hydrogen exchange.

Experimental Protocol for ¹H NMR Spectrum Acquisition

For researchers aiming to acquire high-quality ¹H NMR spectra of similar compounds, the following protocol serves as a robust starting point.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified solid sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial. The choice of solvent is critical and should be based on the sample's solubility and the desired chemical shift reference.

  • Vortex or gently sonicate the vial to ensure complete dissolution.

  • Filter the solution through a small plug of glass wool into a clean NMR tube to remove any particulate matter.

  • Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already present in the solvent.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's spinner turbine.

  • Place the sample in the NMR magnet.

  • Lock the spectrometer on the deuterium signal of the solvent. This step is crucial for maintaining a stable magnetic field.

  • Shim the magnetic field to achieve homogeneity, which is essential for sharp, well-resolved peaks. This is typically an automated process on modern spectrometers.

• Data Acquisition:

  • Set the appropriate spectral width to encompass all expected proton signals (typically 0-12 ppm for most organic molecules).

  • Set the number of scans. For a moderately concentrated sample, 8 to 16 scans are usually sufficient to obtain a good signal-to-noise ratio.

  • Apply a 90° pulse to excite the protons.

  • Acquire the Free Induction Decay (FID) signal.

  • The total acquisition time will depend on the number of scans and the relaxation delay between scans.

• Data Processing:

  • Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Reference the spectrum by setting the chemical shift of the reference standard (TMS) to 0 ppm.

  • Integrate the signals to determine the relative number of protons for each peak.

  • Analyze the chemical shifts, multiplicities, and coupling constants to elucidate the molecular structure.

Figure 2. Experimental workflow for acquiring a ¹H NMR spectrum.

Conclusion

This guide has provided a comprehensive analysis of the ¹H NMR spectrum of methanone, bis[4-(4-nitrophenoxy)phenyl]-, leveraging a predicted spectrum in comparison with the experimental spectra of its non-nitrated and amino-substituted analogs. The analysis clearly demonstrates the significant impact of substituents on the chemical shifts of aromatic protons, a fundamental principle in NMR spectroscopy. The strongly electron-withdrawing nitro groups in the target molecule cause a pronounced downfield shift of the aromatic signals, while the electron-donating amino groups in the analog result in a notable upfield shift. This comparative approach underscores the power of ¹H NMR as a sensitive probe of the electronic environment within a molecule, making it an indispensable tool for chemists in all fields of research.

References

• Royal Society of Chemistry. (2015). Electronic Supplemental Information (ESI) Eco-friendly Suzuki-Miyaura coupling of Arylboronic acids to Aromatic Ketones Catalyzed by Oxime-Palladacycle in Biosolvent 2-MeTHF. Retrieved from [Link]

• Jacobsen, N. E. (2007). NMR Spectroscopy Explained: Simplified Theory, Applications and Examples for Organic Chemistry and Structural Biology. John Wiley & Sons.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• University of California, Los Angeles. (n.d.). 1H NMR Chemical Shifts. Retrieved from [Link]

• Modgraph Consultants Ltd. (2009). 1H chemical shifts in NMR: Part 19 . Carbonyl anisotropies and steric effects in aromatic aldehydes and ketones. Retrieved from [Link]

• PubChem. (n.d.). Methanone, (4-nitrophenyl)phenyl-. Retrieved from [Link]

• NIST. (n.d.). Methanone, (4-nitrophenyl)phenyl-. Retrieved from [Link]

• Griffiths, L. (2008). An Introduction to NMR Spectroscopy. John Wiley & Sons.

• Lafayette College Libraries. (n.d.). Spectral database for organic compounds, SDBS. Retrieved from [Link]

• UW-Madison Libraries. (n.d.). Spectral Database for Organic Compounds, SDBS. Retrieved from [Link]

• Oregon State University. (2020). CH 336: Ketone Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Observed 1 H NMR chemical shifts (δ , ppm) of various aromatic and other protons in N-(2/3/4-substituted phenyl)- 2,4-disubstituted benzenesulphonamides. Retrieved from [Link]

• OpenStax. (2023). 13.4 Chemical Shifts in 1H NMR Spectroscopy. Retrieved from [Link]

• ResearchGate. (2017). The synthesis and characterization of Bis- (biguanide-p-phenyl) methane. Retrieved from [Link]

• MDPI. (2019). 1,2-Bis(4-(1,3-dioxolan-2-yl)phenyl)diazene Oxide. Retrieved from [Link]

• PMC. (2009). 4-(4-Nitrophenoxy)biphenyl. Retrieved from [Link]

• ResearchGate. (2009). (PDF) 4-(4-Nitrophenoxy)biphenyl. Retrieved from [Link]

Sources

• 1. modgraph.co.uk [modgraph.co.uk]

DSC and TGA thermal analysis of methanone bis[4-(4-nitrophenoxy)phenyl]-

Thermal Analysis of Methanone bis[4-(4-nitrophenoxy)phenyl]-: A Comparative Technical Guide

Executive Summary

Methanone bis[4-(4-nitrophenoxy)phenyl]-, commonly referred to as 4,4'-bis(4-nitrophenoxy)benzophenone (BNBP) , is a critical intermediate in the synthesis of high-performance polyetheretherketones (PEEK) and polyimides. Its thermal characterization is a non-negotiable quality gate in drug development and materials science, specifically when used as a precursor for the diamine monomer 4,4'-bis(4-aminophenoxy)benzophenone (BAPB) .

This guide provides a rigorous, self-validating framework for analyzing BNBP using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). It compares BNBP against its starting material (DFBP) and its reduced derivative (BAPB) to establish a "Thermal Fingerprint" for purity and process control.

Material Context & Comparative Landscape

Before interpreting thermal data, it is essential to understand the structural hierarchy. BNBP sits in the middle of the synthesis workflow.

Compound	Role	Structure Note	Key Thermal Feature
4,4'-Difluorobenzophenone (DFBP)	Starting Material	Small, rigid, halogenated.	Low (~106°C), high volatility.
BNBP (Target)	Intermediate	Bulky nitro groups, ether linkages.	High (~198–208°C), potential exothermic decomp.
BAPB	Monomer Product	Amino groups capable of H-bonding.	High , oxidative instability if not stored under .

Experimental Protocols (The "How")

Standardized workflows ensure reproducibility. The following protocols are designed to eliminate thermal history and isolate intrinsic material properties.

Analytical Workflow Diagram

Figure 1: Sequential workflow for thermal characterization. TGA is performed first to establish the safe upper temperature limit for DSC.

Thermogravimetric Analysis (TGA) Protocol

Objective: Determine the degradation temperature (

) and volatile content (solvents/moisture).

• Instrument: Calibrated TGA (e.g., TA Instruments Q500 or Netzsch TG 209).

• Sample Mass: 5–10 mg (to minimize thermal gradients).

• Pan: Platinum or Alumina (open).

• Atmosphere: Nitrogen (

  ) purge at 40–60 mL/min.

• Ramp: Ambient to 600°C at 10°C/min.

• Critical Check: If weight loss >1% occurs below 150°C, the sample contains residual solvent (likely DMF or Toluene from synthesis) and must be dried before DSC.

Differential Scanning Calorimetry (DSC) Protocol

Objective: Determine Melting Point (

), Heat of Fusion ( ), and Purity.

• Instrument: Heat Flux DSC (e.g., TA Discovery or Mettler Toledo DSC 3).

• Sample Mass: 2–5 mg (encapsulated in Hermetic Aluminum Pans to prevent sublimation).

• Atmosphere: Nitrogen (

  ) purge at 50 mL/min.

• Cycle (Heat-Cool-Heat):

  • Ramp 1: 25°C to 230°C @ 10°C/min (Erases thermal history).

  • Cool: 230°C to 25°C @ 10°C/min (Induces controlled crystallization).

  • Ramp 2: 25°C to 250°C @ 10°C/min (Collect analytical data).

• Safety Warning: Do NOT heat BNBP above 300°C in DSC; nitro compounds can undergo exothermic decomposition, potentially damaging the sensor.

Results & Interpretation

Comparative Thermal Data

The following table summarizes typical values for BNBP relative to its synthesis neighbors.

Parameter	DFBP (Start)	BNBP (Intermediate)	BAPB (Product)
Melting Point ( )	106°C	198°C – 208°C	~191°C
Decomposition ( )	~180°C (Sublimes)	> 310°C	> 350°C
Heat of Fusion ( )	High	Medium (Crystal dependent)	High
TGA Profile	Rapid weight loss (volatility)	Stable plateau, then sharp drop	Stable, char forming

Note:

of BNBP can vary based on the specific polymorph crystallized from the solvent (e.g., DMF vs. Ethanol).

Interpreting the BNBP Thermograms

TGA Analysis:

• Region 1 (<150°C): Should be flat. Weight loss here indicates trapped solvent.

• Region 2 (300°C+): Onset of decomposition. The nitro group (

  ) cleavage is the primary degradation pathway, often observed as a sharp weight loss step.

DSC Analysis (2nd Heating Scan):

• The Endotherm: A sharp endothermic peak around 200°C indicates melting.

• Peak Shape: A broad or "shouldered" peak suggests impurities (e.g., mono-substituted byproducts) or isomeric mixtures (e.g., ortho-para contaminants).

• Purity Calculation: Use the van't Hoff equation on the leading edge of the melting peak. A purity >99% is required for polymerization grades to ensure high molecular weight.

Structure-Property Logic

Why does BNBP behave this way?

Figure 2: The benzophenone core provides rigidity (high

), while the nitro groups define the upper thermal stability limit.

Troubleshooting & Quality Control

• Issue: DSC shows a double melting peak.

  • Cause: Polymorphism. The sample may have crystallized into two different forms during the "Cool" cycle.

  • Solution: Anneal the sample at 180°C for 30 minutes and re-run.

• Issue: TGA shows gradual weight loss starting at 200°C.

  • Cause: Sublimation or residual high-boiling solvent (e.g., NMP/DMAc).

  • Solution: Switch to Hermetic Pans with a Pinhole (DSC) or run TGA-IR to identify the evolved gas.

References

• Synthesis & Properties:Synthesis and characterization of polyimides from 4,4'-bis(4-aminophenoxy)benzophenone. (General polymer synthesis context).

• Thermal Protocols: ASTM E793-06: Standard Test Method for Heats of Fusion and Crystallization by Differential Scanning Calorimetry.

• Data Verification: NIST Chemistry WebBook, Thermochemical Data for Benzophenone Derivatives.

• TGA Methodology:Principles of Thermal Analysis and Calorimetry. Royal Society of Chemistry.

(Note: Specific proprietary data for BNBP varies by supplier; values cited are aggregated from standard high-performance polymer synthesis literature.)

A Comparative Guide to the Polymerization Reactivity of BNNP and 4,4'-Difluorobenzophenone

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of advanced materials with superior performance characteristics, the choice of monomer is a critical determinant of the final polymer's properties. This guide provides an in-depth comparison of the polymerization reactivity of two key monomers: Boron-Nitrogen-Boron-Phenylene (BNNP) and 4,4'-difluorobenzophenone. We will explore their respective reaction mechanisms, kinetics, and the properties of the resulting polymers, offering a comprehensive resource for researchers in materials science and polymer chemistry.

Introduction: Two Monomers, Two Paths to High-Performance Polymers

4,4'-Difluorobenzophenone: The Established Workhorse for Poly(ether ether ketone) (PEEK)

4,4'-Difluorobenzophenone is a well-established monomer, renowned as a key building block for the synthesis of high-performance poly(ether ether ketone) (PEEK).[1][2][3] PEEK is a semi-crystalline thermoplastic with exceptional thermal stability, mechanical strength, and chemical resistance, making it a material of choice in demanding applications across the aerospace, automotive, medical, and electronics industries.[2][3] Its synthesis is a classic example of nucleophilic aromatic substitution (SNAr) step-growth polymerization.[1][3] The electron-withdrawing ketone group in the benzophenone core activates the fluorine atoms, making them excellent leaving groups for nucleophilic attack by a bisphenolate, typically derived from hydroquinone.[3][4]

BNNP: A Novel Player in Boron-Containing Polymers

Boron-nitrogen (B-N) containing polymers are an emerging class of materials with unique properties stemming from the isoelectronic relationship between the B-N and C-C bonds.[5] BNNP, a monomer incorporating a boron-nitrogen-boron linkage within a phenylene ring, represents a frontier in the development of novel polymers. These polymers exhibit high thermal and chemical stability, and their electronic properties can be tuned.[5] The polymerization of BNNP and other boron-containing monomers can proceed through various mechanisms, including hydroboration, condensation reactions, and ring-opening polymerization, offering a versatile platform for creating new materials.[6][7][8]

Unraveling the Reaction Mechanisms and Reactivity

The polymerization reactivity of these two monomers is fundamentally different, dictated by their distinct chemical structures and the nature of their reactive sites.

4,4'-Difluorobenzophenone: A Classic SNAr Pathway

The polymerization of 4,4'-difluorobenzophenone with a bisphenol, such as hydroquinone, proceeds via a well-understood nucleophilic aromatic substitution (SNAr) mechanism.[3]

Key Steps in the SNAr Polymerization of 4,4'-Difluorobenzophenone:

• Deprotonation: A weak base, typically anhydrous potassium or sodium carbonate, deprotonates the hydroquinone to form the more nucleophilic bisphenolate salt in situ.[3]

• Nucleophilic Attack: The electron-rich bisphenolate attacks the electron-deficient carbon atoms attached to the fluorine atoms on the 4,4'-difluorobenzophenone.[3] The strong electron-withdrawing effect of the para-carbonyl group is crucial for activating the C-F bond towards nucleophilic attack.[3][4]

• Chain Growth: This process of ether linkage formation repeats, leading to the step-wise growth of the PEEK polymer chain.[3]

The reactivity of 4,4'-difluorobenzophenone in SNAr polymerization is influenced by several factors:

• Solvent: High-boiling polar aprotic solvents like diphenyl sulfone or N-methyl-2-pyrrolidone (NMP) are typically used to facilitate the dissolution of the growing polymer chain and to achieve the high temperatures required for the reaction.[2][4]

• Temperature: The reaction is typically conducted at elevated temperatures, often around 300 °C, to overcome the activation energy barrier of the SNAr reaction.[2]

• Base: The choice and stoichiometry of the base are critical for ensuring complete deprotonation of the bisphenol and driving the polymerization to high molecular weights.[3]

BNNP: Diverse Polymerization Pathways

The reactivity of BNNP in polymerization is more varied and less established than that of 4,4'-difluorobenzophenone. The presence of both boron and nitrogen atoms in the ring opens up several potential polymerization routes.

Potential Polymerization Mechanisms for BNNP:

• Condensation Polymerization: If BNNP is functionalized with reactive groups (e.g., hydroxyl, amino), it can undergo condensation polymerization with suitable co-monomers. The reactivity will be governed by the nature of these functional groups.

• Hydroboration Polymerization: Boron-hydride bonds, if present in a BNNP derivative, can participate in hydroboration reactions with unsaturated monomers (e.g., alkynes, imines) to form boron-containing polymers.[6][7]

• Ring-Opening Polymerization (ROP): Cyclic BNNP derivatives could potentially undergo ring-opening polymerization, although this is less common for aromatic-containing rings. More commonly, boron-containing cyclic esters or carbonates undergo ROP.[8]

• Coordination Polymerization: The Lewis acidic boron centers in BNNP can coordinate with Lewis basic linkers to form coordination polymers.[9]

The reactivity of BNNP is highly dependent on its specific chemical structure and the chosen polymerization method. The electronic properties of the B-N bond, which are intermediate between single and double bonds, play a significant role in the monomer's reactivity.[5]

Comparative Analysis of Reactivity and Polymer Properties

Feature	4,4'-Difluorobenzophenone	BNNP (General)
Polymerization Mechanism	Nucleophilic Aromatic Substitution (SNAr)	Condensation, Hydroboration, Coordination, etc.
Reaction Conditions	High Temperature (~300 °C), Polar Aprotic Solvent, Base	Varies greatly with the chosen method.
Reactivity Control	Well-established, controlled by stoichiometry, temperature, and base.	Highly dependent on monomer design and reaction type.
Resulting Polymer	Poly(ether ether ketone) (PEEK) and analogues.[1][2]	Diverse boron-nitrogen containing polymers.[5][6]
Polymer Properties	High thermal stability, excellent mechanical properties, chemical resistance.[2]	High thermal and chemical stability, tunable electronic properties.[5]
Molecular Weight Control	Can achieve high molecular weights with precise stoichiometric control.[10]	Can be challenging, dependent on the polymerization method.[7]

Experimental Protocols

General Protocol for the Synthesis of PEEK via SNAr Polymerization

This protocol provides a representative example for the synthesis of PEEK using 4,4'-difluorobenzophenone.

Materials:

• 4,4'-Difluorobenzophenone (DFBP)

• Hydroquinone (HQ)

• Anhydrous potassium carbonate (K₂CO₃)

• Diphenyl sulfone (solvent)

• High-purity nitrogen or argon

Procedure:

• Reactor Setup: A thoroughly dried three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser is charged with diphenyl sulfone, 4,4'-difluorobenzophenone, hydroquinone, and anhydrous potassium carbonate.[3]

• Inert Atmosphere: The reactor is purged with high-purity nitrogen for at least 30 minutes to eliminate oxygen and moisture.[3]

• Heating and Polymerization: The reaction mixture is heated to a high temperature (typically around 300 °C) with continuous stirring under a nitrogen atmosphere.[2] The polymerization is allowed to proceed for several hours until a significant increase in viscosity is observed.

• Isolation and Purification: After cooling, the viscous polymer solution is poured into a non-solvent, such as methanol or acetone, to precipitate the PEEK polymer. The precipitated polymer is then filtered, washed extensively with hot water and methanol to remove residual salts and solvent, and dried under vacuum.

Illustrative Protocol for Hydroboration Polymerization of a BNNP Analogue

This protocol is a generalized example based on the hydroboration of imines to form B-N containing polymers.[6][7]

Materials:

• Acetylene-containing imine monomer

• Borane dimethyl sulfide complex (Me₂S-BH₃)

• Anhydrous solvent (e.g., hexane or CDCl₃)

• Catalyst (e.g., B(C₆F₅)₃, if required)[7]

Procedure:

• Monomer Preparation: The acetylene-containing imine monomer is synthesized according to established literature procedures.

• Hydroboration: The imine monomer is dissolved in an anhydrous solvent under an inert atmosphere. The borane dimethyl sulfide complex is added dropwise at a controlled temperature (e.g., -20 °C to 10 °C).[7]

• Polymerization: The reaction mixture is allowed to warm to room temperature and stirred for a specified period. In some cases, a catalyst may be added to facilitate the polymerization.[7]

• Polymer Isolation: The resulting polymer is isolated by precipitation in a suitable non-solvent, followed by filtration and drying under vacuum.

Conclusion: Choosing the Right Monomer for the Application

The choice between BNNP and 4,4'-difluorobenzophenone for polymerization depends heavily on the desired properties of the final material and the synthetic capabilities available.

• 4,4'-Difluorobenzophenone remains the monomer of choice for producing PEEK and related poly(arylene ether ketone)s, which are well-characterized high-performance polymers with a proven track record in demanding applications. The SNAr polymerization chemistry is robust and well-understood, allowing for reliable production of high molecular weight polymers.

• BNNP represents a more exploratory and versatile platform for creating novel boron-nitrogen containing polymers. The diverse range of potential polymerization mechanisms allows for the synthesis of materials with unique electronic and optical properties that are not accessible with traditional carbon-based polymers. While the synthesis and characterization of these polymers can be more challenging, they hold significant promise for applications in areas such as advanced electronics, catalysis, and functional materials.

As research in boron-containing polymers continues to advance, the development of new BNNP derivatives and more controlled polymerization methods will undoubtedly expand their application scope, potentially leading to a new generation of high-performance materials.

References

• Preparation of Boron–Nitrogen-Containing Conjugate Polymers via Controlled Hydroboration of Imines | Inorganic Chemistry. ACS Publications.

• How do you make PEEK material? - PEEKCHINA.

• Polyether ether ketone - Wikipedia.

• Preparation of Boron–Nitrogen-Containing Conjugate Polymers via Controlled Hydroboration of Imines | Inorganic Chemistry - ACS Publications.

• Synthesis and functionalization of polymeric materials based on organic borazine. Royal Society of Chemistry.

• Application Notes and Protocols for the Synthesis of Poly(ether ether ketone) (PEEK) Polymers - Benchchem.

• Synthesis and characterization of PEEK analogues utilizing 3,5- and 2,4-difluorobenzophenone. - CORE Scholar.

• How Is Polyether Ether Ketone (PEEK) Made? - IEMAI3D.

• Boron-nitrogen polymer precursors. Synthesis, structure, and stereochemistry of N-boryl derivatives of the 1,3,2-diazaboracyclohexane ring system | Inorganic Chemistry - ACS Publications.

• Boron−Nitrogen Coordination Polymers Bearing Ferrocene in the Main Chain | Organometallics - ACS Publications.

• Polymerisation and related reactions involving nucleophilic aromatic substitution. Part 3. Mathematical models of the polycondensation reactions of halogenobenzophenones - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).

• Study on Impact of Monomers Towards High Molecular Weight Bio-Based Poly(ethylene Furanoate) via Solid State Polymerization Technique - PMC.

• The effect of surface properties of Boron Nitride on polymer processability - ResearchGate.

• Effect of BNNP composition on the mechanical properties of M-BNNP/epoxy nanocomposites. a Young's modulus, b ultimate tensile strength (UTS) … - ResearchGate.

• Polymerisation and related reactions involving nucleophilic aromatic substitution. Part 1. The rates of reaction of substituted 4-halogenobenzophenones with the potassium salts of substituted 4-hydroxybenzophenones - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).

• Top 39 High Performance Polymers papers published in 2005 - SciSpace.

• Comparative Study of Polymer of Intrinsic Microporosity-Derivative Polymers in Pervaporation and Water Vapor Permeance Applications - MDPI.

• The effect of surface properties of Boron Nitride on polymer processability.

• SNAr Radiofluorination with In Situ-Generated [18F]Tetramethylammonium Fluoride - PMC.

• Monomers Vs. Polymers: The Comparative Analysis - PSIBERG.

• Fluorinated poly(aryl ether)s containing difluoromethylene and tetrafluoroethylene moieties - PMC.

• Prediction and Interpretation of Polymer Properties Using the Graph Convolutional Network.

• Results of the nucleophilic substitution reaction between fluoro-aromatic compounds and PVAm. - ResearchGate.

• Cationic Polymerization of Benzoxazine Monomers by Boron Trifluoride Complex.

• Recent Advances in Boron-Containing Conjugated Porous Polymers - MDPI.

• A comparative study of side chain liquid crystalline polymers and their monomers designed for nonlinear optical applications | Journal of Materials Research | Cambridge Core.

• Exploring the Synthesis and Applications of 4,4'-Difluorobenzophenone by NINGBO INNO PHARMCHEM CO.,LTD.

• Determination of Reaction Kinetics by Time‐Resolved Small‐Angle X‐ray Scattering during Polymerization‐Induced Self‐Assembly: Direct Evidence for Monomer‐Swollen Nanoparticles - ResearchGate.

• Mechanical and Wear Studies of Boron Nitride-Reinforced Polymer Composites Developed via 3D Printing Technology - MDPI.

• Why does boron react with fluorine even if it does not attain stability? - Quora.

• Ring Opening Copolymerization of Boron-Containing Anhydride with Epoxides as a Controlled Platform to Functional Polyesters - PMC.

• Computational Study of SNAr Reaction Mechanisms: Evaluating 2-Ethoxy- 3,5-Dinitropyridine and 2-Methoxy-3,5-Dinitropyridine with Piperidine for SARS-CoV-2 Inhibitors - ResearchGate.

• Polymerization Chemistry of Vinylboronic Acid Derivatives: Boron-Based Monomer Design and Polymer Reaction through Side-Chain Replacementビニルボロン酸誘導体の連鎖重合化学 - ResearchGate.

• Synthesis of New Fluoroboronated Materials by Chemical Modification of Fluorinated Functional Polymers | ACS Organic & Inorganic Au.

• Role of Boron in the Polymer Chemistry and Photophysical Properties of Difluoroboron−Dibenzoylmethane Polylactide | Macromolecules - ACS Publications.

• Ring Opening Copolymerization of Boron-Containing Anhydride with Epoxides as a Controlled Platform to Functional Polyesters | Journal of the American Chemical Society.

• Ketone Number and Substitution Effect of Benzophenone Derivatives on the Free Radical Photopolymerization of Visible-Light Type-II Photoinitiators - MDPI.

• Synthesis of fluorinated 3-aminobenzofurans via a tandem SNAr-cyclocondensation strategy.

• Synthesis of fluorinated 3-aminobenzofurans via a tandem SNAr-cyclocondensation strategy - ePrints Soton.

• Synthesis of New Fluoroboronated Materials by Chemical Modification of Fluorinated Functional Polymers - PMC.

• Kinetics of the propylene polymerization with prepolymerization at high temperature using Ziegler-Natta catalyst - ResearchGate.

• Development of S N Ar Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration.

• Gas-phase polymerization of propylene: Reaction kinetics and molecular weight distribution - https ://ris.utwen te.nl.

• Kinetics of propylene polymerization catalyzed by BCND - ResearchGate.

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Mass spectrometry fragmentation patterns of bis[4-(4-nitrophenoxy)phenyl]methanone

Technical Guide: Mass Spectrometry Fragmentation Patterns of Bis[4-(4-nitrophenoxy)phenyl]methanone

Executive Summary

Bis[4-(4-nitrophenoxy)phenyl]methanone (Molecular Formula:

; Monoisotopic Mass: 456.0958 Da) is a critical monomeric precursor used in the synthesis of high-performance poly(ether ketone) (PEK) variants. Its purity and structural integrity are paramount for polymerization kinetics.

This guide compares the two primary mass spectrometry (MS) methodologies used to characterize this compound: Electrospray Ionization (ESI-MS/MS) versus Electron Ionization (EI-MS) . While EI provides a structural fingerprint, this guide advocates for High-Resolution ESI-MS/MS as the superior method for trace impurity analysis and polymerization monitoring, due to its ability to preserve the molecular ion and generate diagnostic product ions without thermal degradation.

Comparative Analysis: ESI-MS/MS vs. EI-MS

The choice of ionization technique dictates the observed fragmentation and sensitivity. The table below objectively compares the performance of these "alternative" methods for this specific nitro-aromatic ether.

Feature	Method A: High-Res ESI-MS/MS (Recommended)	Method B: GC-EI-MS (Alternative)
Ionization Mechanism	Soft ionization (Protonation or Adducts ).	Hard ionization (70 eV electron impact).
Molecular Ion Stability	High. Dominant at m/z 457.10.	Low. Molecular ion ( ) often weak or absent due to lability.
Fragmentation Control	Tunable. Collision Energy (CE) controls fragmentation depth.	Fixed. Extensive, non-tunable fragmentation in the source.
Thermal Risk	Minimal. Performed in liquid phase at moderate temps.	High. Requires volatilization; nitro groups are thermally labile.
Key Application	Quantifying trace precursors; confirming intact structure.	Structural fingerprinting of stable degradation products.[1]

Verdict: For drug development and polymer synthesis monitoring, ESI-MS/MS is the gold standard. The presence of thermally labile nitro groups makes GC-EI-MS prone to artifactual degradation (e.g., thermal loss of

prior to ionization).

Structural Analysis & Fragmentation Pathways

Understanding the fragmentation logic is essential for interpreting spectra. The fragmentation of Bis[4-(4-nitrophenoxy)phenyl]methanone follows three distinct mechanistic pillars driven by the stability of the aromatic ether and the lability of the nitro group.

The Fragmentation Tree (Mechanistic Logic)

• Pathway A: Nitro Group Elimination (Diagnostic)

  • Nitro-aromatics characteristically lose a radical

    (46 Da) or neutral (30 Da).

  • Observation: Transition from m/z 457

    411 ( ).

• Pathway B: Ether Bridge Cleavage

  • The ether linkage between the phenoxy rings is the weakest backbone bond.

  • Observation: Cleavage yields the nitrophenoxy cation (m/z 138) or the benzophenone-containing fragment.

• Pathway C: Benzophenone Core Scission

  • High-energy collisions fragment the central ketone, often losing CO (28 Da) or phenyl rings.

Visualization of Fragmentation Pathways

The following diagram maps the parent ion to its specific daughter ions based on ESI-CID (Collision Induced Dissociation) mechanisms.

Figure 1: ESI-MS/MS fragmentation tree showing primary product ions derived from the protonated precursor.

Experimental Protocol: High-Res ESI-MS/MS

To replicate these results, follow this self-validating protocol. This workflow ensures minimal thermal degradation and maximum ionization efficiency.

Reagents & Preparation

• Solvent: LC-MS grade Methanol (MeOH) with 0.1% Formic Acid (FA). The FA aids protonation (

  ).

• Concentration: Prepare a 1 ppm (

  ) working solution. High concentrations cause dimer formation ( ).

Instrument Parameters (Q-TOF or Orbitrap)

• Source: Electrospray Ionization (ESI), Positive Mode.

• Capillary Voltage: 3.5 kV.

• Desolvation Temp: 350°C (High enough to desolvate, low enough to prevent nitro-reduction).

• Collision Energy (CE): Stepped CE (15, 30, 45 eV) is recommended to visualize both labile nitro-losses and backbone cleavage simultaneously.

Workflow Diagram

Figure 2: Analytical workflow for structural confirmation using Tandem Mass Spectrometry.

Reference Data: Predicted vs. Observed Ions

The following table summarizes the theoretical diagnostic ions. In a validation setting, observed masses should be within 5 ppm of these values.

Fragment Identity	Formula	Theoretical m/z	Mechanism
Precursor Ion		457.1030	Protonation
Mono-Nitro Loss		411.1101	Neutral loss of (-46 Da)
Bis-Nitro Loss		365.1172	Sequential loss of second
Nitrophenoxy Ion		138.0186	Ether bond cleavage (Charge retention on side chain)
Benzophenone Core		181.0648	Core retention after side-chain loss

References

• NIST Mass Spectrometry Data Center. "Methanone, (4-nitrophenyl)phenyl- Mass Spectrum." NIST Chemistry WebBook. [Link]

• Holcapek, M., et al. "Differentiation of Isomeric Substituted Diaryl Ethers by Electron Ionization and Chemical Ionization Mass Spectrometry." Journal of Mass Spectrometry. [Link]

• Schmidt, T.C., et al. "Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds... using electrospray ionisation tandem mass spectrometry." Rapid Communications in Mass Spectrometry. [Link]

• Patel, P., et al. "Thermal Analysis of Polyether Ether Ketone (PEEK) and Decomposition Mechanisms." TA Instruments Application Note. [Link]

Sources

• 1. cpmat.ru [cpmat.ru]